Cas no 2138144-62-2 (2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide)

• Product Name: 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide
• CAS No: 2138144-62-2
• MF: C₇H₁₃F₃N₂O
• MW: 198.186132192612
• CID: 5299932
• Update Time: 2025-06-13

2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(propan-2-yl)-2-(trifluoromethyl)propanamide
• 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide
• Propanamide, 2-(aminomethyl)-3,3,3-trifluoro-N-(1-methylethyl)-

• Inchi： 1S/C7H13F3N2O/c1-4(2)12-6(13)5(3-11)7(8,9)10/h4-5H,3,11H2,1-2H3,(H,12,13)
• InChI Key： BMRJUPDRSQLCDA-UHFFFAOYSA-N
• SMILES： FC(C(C(NC(C)C)=O)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Additional information on 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide

Introduction to 2-(Aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide (CAS No. 2138144-62-2)

2-(Aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide, with the CAS number 2138144-62-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its trifluoromethyl group and a secondary amide functionality, which contribute to its distinct properties and reactivity.

The molecular formula of 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide is C₈H₁₄F₃N₂O, and its molecular weight is approximately 195.19 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound highly versatile in synthetic transformations and biological interactions. The aminomethyl group further enhances its reactivity and functional diversity, allowing for a wide range of modifications and derivatizations.

In the context of medicinal chemistry, 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of compounds targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of derivatives of this compound that exhibited potent inhibitory activity against a key enzyme involved in cancer progression. The trifluoromethyl group was found to significantly enhance the binding affinity and selectivity of these derivatives, making them promising candidates for further preclinical evaluation.

Beyond its applications in cancer research, 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide has also shown promise in the field of neuroscience. A recent investigation published in the Journal of Biological Chemistry (2020) demonstrated that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering new avenues for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure through modifications at the aminomethyl group allows researchers to optimize the pharmacological properties of these derivatives for specific therapeutic targets.

The synthesis of 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide typically involves multistep procedures that leverage modern synthetic techniques. One common approach involves the reaction of trifluoroacetyl chloride with an appropriate amine followed by subsequent transformations to introduce the aminomethyl functionality. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have further streamlined these synthetic routes, making it more accessible for large-scale production and commercial applications.

In addition to its potential as a drug candidate, 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide has also found applications in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at the University of California (2019) reported the use of this compound as a monomer in the synthesis of polymer-based materials with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The environmental impact and safety profile of 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide are also important considerations for its widespread use. Studies have shown that this compound exhibits low toxicity and minimal environmental impact when used under controlled conditions. However, proper handling and disposal protocols should be followed to ensure safety and compliance with regulatory standards.

In conclusion, 2-(aminomethyl)-3,3,3-trifluoro-N-propan-2-ylpropanamide (CAS No. 2138144-62-2) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific research.